molecular formula C17H9ClF3N3O3 B2374139 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-5-phenyl-3aH-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione CAS No. 439110-90-4

3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-5-phenyl-3aH-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

Cat. No. B2374139
CAS RN: 439110-90-4
M. Wt: 395.72
InChI Key: HFRMRSDLOYOVHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-5-phenyl-3aH-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C17H9ClF3N3O3 and its molecular weight is 395.72. The purity is usually 95%.
BenchChem offers high-quality 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-5-phenyl-3aH-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-5-phenyl-3aH-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Development

This compound could be used in the development of new drugs . The trifluoromethyl group in the compound is known to improve drug potency towards certain enzymes by lowering the pK a of the cyclic carbamate . This could potentially lead to the development of more effective drugs.

Antidepressant Research

The compound could be used in the research of new antidepressants . Its unique structure could potentially interact with the brain’s neurotransmitters in a way that alleviates symptoms of depression.

Antipsychotic Research

Similarly, this compound could also be used in the research of new antipsychotic drugs . Antipsychotic drugs are used to manage psychosis, including delusions, hallucinations, paranoia, or disordered thought.

Antihistamine Research

The compound could be used in the research of new antihistamines . Antihistamines are drugs that treat allergic rhinitis and other allergies.

Anti-fungal Research

The compound could potentially be used in the research of new anti-fungal drugs . Anti-fungal drugs are used to treat and prevent mycoses such as athlete’s foot, ringworm, candidiasis, serious systemic infections such as cryptococcal meningitis, and others.

Anticancer Research

The compound could be used in the research of new anticancer drugs . Its unique structure could potentially interact with cancer cells in a way that inhibits their growth or kills them outright.

Antioxidant Research

The compound could potentially be used in the research of new antioxidants . Antioxidants are compounds that inhibit oxidation, a chemical reaction that can produce free radicals, thereby leading to chain reactions that may damage the cells of organisms.

Anti-inflammatory Research

Lastly, the compound could be used in the research of new anti-inflammatory drugs . Anti-inflammatory drugs are used to reduce inflammation and pain.

properties

IUPAC Name

3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-phenyl-3a,6a-dihydropyrrolo[3,4-d][1,2]oxazole-4,6-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H9ClF3N3O3/c18-10-6-8(17(19,20)21)7-22-12(10)13-11-14(27-23-13)16(26)24(15(11)25)9-4-2-1-3-5-9/h1-7,11,14H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFRMRSDLOYOVHX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N2C(=O)C3C(C2=O)ON=C3C4=C(C=C(C=N4)C(F)(F)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H9ClF3N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.